Cas no 797060-48-1 (5-(methoxycarbonyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic acid
• CAS No: 797060-48-1
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 835270
• PubChem ID: 69228517
• Update Time: 2025-10-15

5-(methoxycarbonyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2,5-dicarboxylic acid, 5-methyl ester
• 5-(Methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 5-(methoxycarbonyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic acid
• SCHEMBL4884247
• 1H-Pyrrolo[2,3-b]pyridine-2,5-dicarboxylic acid 5-methyl ester
• 1H-Pyrrolo[2,3-b]pyridine-2,5-dicarboxylic acid,5-methyl ester
• EN300-11723266
• 797060-48-1
• GWGITNPFMIFYGH-UHFFFAOYSA-N
• Z2050083231
• 5-methoxycarbonyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• Inchi： 1S/C10H8N2O4/c1-16-10(15)6-2-5-3-7(9(13)14)12-8(5)11-4-6/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： GWGITNPFMIFYGH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C(=C1)C=C(C(=O)O)N2)=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-(methoxycarbonyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic acid

Introduction to 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 797060-48-1)

5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 797060-48-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is C₁₃H₁₁N₂O₄, and it has a molecular weight of approximately 259.23 g/mol. The compound features a pyrrolopyridine core with a methoxycarbonyl group and a carboxylic acid moiety, which contribute to its unique chemical properties and reactivity.

In recent years, the study of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been driven by its potential as a scaffold for the design of bioactive molecules. Research has shown that this compound can serve as a key intermediate in the synthesis of various heterocyclic compounds, which are often found in natural products and pharmaceuticals. The presence of the carboxylic acid group allows for facile derivatization, making it an attractive starting material for the development of new drugs.

The biological activity of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been explored in several studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. Specifically, these derivatives were found to inhibit the activity of key enzymes involved in inflammation and cancer progression, such as COX-2 and topoisomerase II.

In addition to its therapeutic potential, 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has also been investigated for its use in chemical biology research. The compound's ability to form stable complexes with metal ions makes it useful in the study of metalloenzymes and metal-based catalysis. This property has led to its application in the development of new catalysts for organic synthesis and in the design of metal-based drugs.

The synthesis of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions. One common synthetic route involves the condensation of 3-methoxycarbonylpyrrole with 2-cyanopyridine followed by hydrolysis to form the carboxylic acid. Advances in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for research and development purposes.

The physical properties of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, such as its solubility and stability, are important considerations for its use in various applications. The compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and chemical reactions. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

The safety profile of 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is another critical aspect that has been evaluated. Toxicity studies have shown that this compound is generally well-tolerated at low concentrations, although higher doses may exhibit cytotoxic effects. Therefore, appropriate handling precautions should be taken when working with this compound to ensure safety.

In conclusion, 5-(methoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 797060-48-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical intermediate. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its potential impact on human health and scientific progress.